3-[4-(4-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-1-(2,2,2-trifluoroethyl)pyrrolidin-2-one

• IUPAC Name: 3-[4-(4-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-1-(2,2,2-trifluoroethyl)pyrrolidin-2-one
• InChI: InChI=1S/C18H21F3N4O2S/c1-27-13-3-2-4-14-15(13)22-17(28-14)24-9-7-23(8-10-24)12-5-6-25(16(12)26)11-18(19,20)21/h2-4,12H,5-11H2,1H3
• InChI Key: VONFECKLSJRCOH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=N2)N3CCN(CC3)C4CCN(C4=O)CC(F)(F)F
• Molecular Formula: C18H21F3N4O2S
• Molecular Weight: 414.4 g/mol
• CAS No.: 2640814-89-5

Description

The compound 3-[4-(4-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-1-(2,2,2-trifluoroethyl)pyrrolidin-2-one features a pyrrolidin-2-one core substituted with a trifluoroethyl group and a piperazine ring linked to a 4-methoxybenzothiazole moiety.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare the target compound with structurally and pharmacologically related analogs from the evidence:

Table 1: Structural and Pharmacological Comparison

Compound Name/ID	Piperazine Substituent	Pyrrolidin-2-one Substituent	Key Findings/Target Activity	Reference
Target Compound	4-Methoxy-1,3-benzothiazol-2-yl	2,2,2-Trifluoroethyl	Likely optimized for CNS penetration; benzothiazole may engage π-π interactions or H-bonding.	—
BK64281 ()	6-Ethyl-2-(methylsulfanyl)pyrimidin-4-yl	2,2,2-Trifluoroethyl	Pyrimidine substituent may reduce steric hindrance vs. benzothiazole, altering target selectivity.
Compound 7 ()	2-Chlorophenyl	Propyl linker	High α1-adrenoceptor affinity (pKi = 7.13); chloro substituent enhances α1-AR subtype selectivity.
[18F]T-401 ()	1,3-Thiazol-2-ylcarbonyl	3-[2-(18F)Fluoro-4-methylpyridin-3-yl]phenyl	Reversible MAGL PET tracer; fluoropyridine enhances brain uptake.
G856-9066 ()	4-Methoxy-1,3-benzothiazol-2-yl	Propan-1-one (sulfonyl)	Sulfonyl group introduces polar interactions; may differ in metabolic stability vs. trifluoroethyl.
1-(3-(4-(o-Tolyl)piperazin-1-yl)propyl)pyrrolidin-2-one ()	o-Tolyl	Propyl linker	Non-selective α-AR antagonist; improves metabolic parameters in preclinical models.

Key Structural and Functional Insights

Piperazine Substituents: The 4-methoxybenzothiazole group in the target compound contrasts with pyrimidine (BK64281), chlorophenyl (Compound 7), and thiazole ([18F]T-401) substituents. Methoxy vs.

Pyrrolidin-2-one Modifications :

• The 2,2,2-trifluoroethyl substituent in the target compound and BK64281 increases lipophilicity compared to propyl linkers (Compounds 7, 18) or sulfonyl groups (G856-9066). This could enhance blood-brain barrier permeability, as seen in fluorinated MAGL tracers like [18F]T-401 .

Pharmacological Implications: Compounds with chlorophenyl-piperazine moieties (e.g., Compound 7) exhibit strong α1-AR affinity, while benzothiazole derivatives (target compound, G856-9066) may prioritize different targets, such as MAGL or serotonin receptors, due to distinct electronic profiles . The non-selective α-AR antagonist () with a tolyl group demonstrates metabolic benefits, suggesting that aromatic substituents on piperazine can influence both receptor selectivity and off-target metabolic effects .

Research Findings and Trends

• MAGL Targeting : Fluorinated pyrrolidin-2-one derivatives like [18F]T-401 highlight the importance of lipophilic groups (e.g., trifluoroethyl) for brain uptake and target engagement in PET imaging . The target compound’s trifluoroethyl group aligns with this trend, though its benzothiazole substituent may confer unique binding kinetics.
• α-Adrenoceptor Activity: Chlorophenyl-piperazine analogs (Compounds 7, 18) achieve submicromolar binding affinities for α-AR subtypes, whereas benzothiazole derivatives remain underexplored in this context .
• Metabolic Stability : Sulfonyl-containing analogs (G856-9066) may face faster clearance compared to trifluoroethyl-substituted compounds, which balance lipophilicity and metabolic resistance .